Cas no 58520-45-9 ((1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine)

• Product Name: (1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine
• CAS No: 58520-45-9
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 385112
• PubChem ID: 329750682
• Update Time: 2025-04-19

(1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,1,2-bis(4-methoxyphenyl)-, (1R,2S)-rel-
• meso-1,2-Bis(4-methoxyphenyl)ethylenediamine
• (1R,2S)
• (1S,2R)-1,2-diamino-1,2-bis(4-methoxyphenyl)ethane
• 1,2-BIS(4-METHOXYPHENYL)ETHANE-1,2-DIAMINE
• meso-1,2-Bis(4-methoxyphenyl)-1,2-diaminoethane
• MOED
• 1,2-Ethanediamine, 1,2-bis(4-methoxyphenyl)-, (1R,2S)-rel-
• meso-1,2-Bis(4-methoxyphenyl)ethylenediamine, for HPLC derivatization, >=98.0% (NT)
• SCHEMBL591062
• 58520-45-9
• starbld0005408
• 117106-36-2
• 1,2-Ethanediamine,1,2-bis(4-methoxyphenyl)-,(1R,2S)-rel-
• rel-(1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine
• (1R,2S)-1,2-bis(4-methoxyphenyl)ethane-1,2-diamine
• (1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine

• MDL： MFCD10039838
• Inchi： 1S/C16H20N2O2/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10,15-16H,17-18H2,1-2H3/t15-,16+
• InChI Key： ZWMPRHYHRAUVGY-IYBDPMFKSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@H]([C@H](C1C=CC(=CC=1)OC)N)N

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 274.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 73.7

Experimental Properties

• Color/Form: Not available
• Melting Point: 150-155 °C (lit.)
  150-155 °C
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 231.9°C
• PSA: 70.50000
• LogP: 3.80420
• Solubility: Not available

(1R,2S)-1,2-Bis(4-methoxyphenyl)ethane-1,2-diamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes